Cas no 170229-98-8 (4-Bromo-3-methylbenzamide)
4-Bromo-3-methylbenzamide structure
Product Name:4-Bromo-3-methylbenzamide
CAS No:170229-98-8
MF:C8H8BrNO
MW:214.0592212677
MDL:MFCD00672914
CID:92062
PubChem ID:7020869
Update Time:2025-04-18
4-Bromo-3-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-methylbenzamide
- 4-Bromo-3-methylbenzenecarboxamidamide
- 2-Bromo-5-carbamoyltoluene, 4-Bromo-m-toluamide
- 4-Bromo-3-methylbenzamide, AldrichCPR
- ZPFPOZMNEKPBIF-UHFFFAOYSA-N
- FT-0617826
- FS-3302
- DTXSID70427306
- 4-Bromo-3-methyl-benzamide
- 170229-98-8
- CS-0112707
- FT-0617825
- A811179
- AKOS015834864
- MFCD00672914
- SY062211
- SCHEMBL482111
- DB-012935
-
- MDL： MFCD00672914
- Inchi： 1S/C8H8BrNO/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,1H3,(H2,10,11)
- InChI Key： ZPFPOZMNEKPBIF-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(N)=O)C=C1C
- BRN： 868074
Computed Properties
- Exact Mass: 212.97900
- Monoisotopic Mass: 212.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 43.1A^2
Experimental Properties
- Color/Form: White crystalline powder
- Density: 1.5±0.1 g/cm3
- Melting Point: 182-185°C
- Boiling Point: 280.4±33.0 °C at 760 mmHg
- Flash Point: 123.4±25.4 °C
- Refractive Index: 1.593
- PSA: 43.09000
- LogP: 2.55670
- Solubility: Insoluble in water
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
4-Bromo-3-methylbenzamide Security Information
- Signal Word：warning
- Hazard Statement： Harmful
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 22
- Safety Instruction： S22-S24/25
-
Hazardous Material Identification：
- Safety Term：S22;S24/25
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Bromo-3-methylbenzamide Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Bromo-3-methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 080101-1g |
4-Bromo-3-methylbenzamide |
170229-98-8 | 95%+ | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 080101-5g |
4-Bromo-3-methylbenzamide |
170229-98-8 | 95%+ | 5g |
￡29.00 | 2022-03-01 | |
| Fluorochem | 080101-25g |
4-Bromo-3-methylbenzamide |
170229-98-8 | 95%+ | 25g |
￡99.00 | 2022-03-01 | |
| TRC | B696975-100mg |
4-Bromo-3-methylbenzamide |
170229-98-8 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B696975-250mg |
4-Bromo-3-methylbenzamide |
170229-98-8 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B696975-500mg |
4-Bromo-3-methylbenzamide |
170229-98-8 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B696975-1g |
4-Bromo-3-methylbenzamide |
170229-98-8 | 1g |
$ 98.00 | 2023-04-18 | ||
| Alichem | A015001881-250mg |
4-Bromo-3-methylbenzamide |
170229-98-8 | 97% | 250mg |
494.40 USD | 2021-06-21 | |
| Alichem | A015001881-500mg |
4-Bromo-3-methylbenzamide |
170229-98-8 | 97% | 500mg |
831.30 USD | 2021-06-21 | |
| Alichem | A015001881-1g |
4-Bromo-3-methylbenzamide |
170229-98-8 | 97% | 1g |
1,534.70 USD | 2021-06-21 |
4-Bromo-3-methylbenzamide Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
170229-98-8 (4-Bromo-3-methylbenzamide) Related Products
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- 919363-09-0(3-Bromo-2-methylbenzamide)
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- 183723-09-3(3-Bromo-4-methylbenzamide)
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- 1007578-82-6(3-Bromo-5-methylbenzamide)
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